Einecs 297-317-1

• CAS No.: 93385-00-3
• Molecular Formula: C29H52O8S2
• Molecular Weight: 592.9 g/mol
• IUPAC Name: [2-(nonanoyloxymethyl)-3-(3-sulfanylpropanoyloxy)-2-(3-sulfanylpropanoyloxymethyl)propyl] nonanoate
• InChI: InChI=1S/C29H52O8S2/c1-3-5-7-9-11-13-15-25(30)34-21-29(23-36-27(32)17-19-38,24-37-28(33)18-20-39)22-35-26(31)16-14-12-10-8-6-4-2/h38-39H,3-24H2,1-2H3
• InChI Key: NSXSALUJWFTWLK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC)(COC(=O)CCS)COC(=O)CCS

Description

Einecs 297-317-1 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its various applications in scientific research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for Einecs 297-317-1 would typically involve large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of continuous flow reactors, automated systems, and stringent quality control measures to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

Einecs 297-317-1 can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions can occur with halogens or other nucleophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Halogens, hydroxide ions.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

Einecs 297-317-1 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: May be used in biochemical assays and studies involving cellular processes.

Industry: Utilized in the production of specialty chemicals and materials.

Comparison with Similar Compounds

Einecs 297-317-1 can be compared with other similar compounds listed in the EINECS inventory. Some similar compounds include:

• Einecs 297-951-9
• Einecs 297-109-2
• Einecs 278-621-3

These compounds may share similar chemical structures and properties but differ in their specific applications and reactivity. This compound is unique in its specific applications and the types of reactions it undergoes.